2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide

• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methylamino]-N-(2-methyl-5-morpholin-4-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H24ClN3O4S/c1-15-6-7-17(29(26,27)24-8-10-28-11-9-24)12-19(15)23-20(25)14-22-13-16-4-2-3-5-18(16)21/h2-7,12,22H,8-11,13-14H2,1H3,(H,23,25)
• InChI Key: CFHYLBKIBXOJQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)NC(=O)CNCC3=CC=CC=C3Cl

Description

2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide (CAS: 379255-34-2) is a chloroacetamide derivative with a molecular formula of C₁₉H₂₁Cl₂N₃O₃S (calculated based on substituents) and a molecular weight of 332.80 g/mol . The compound features a 2-chlorophenylmethylamino group attached to the acetamide backbone and a 2-methyl-5-(morpholine-4-sulfonyl)phenyl substituent.

The morpholine sulfonyl group enhances solubility and may influence target binding, while the chloro-substituted phenyl ring contributes to electronic and steric effects. Current literature highlights its role in synthesizing sulfur-containing heterocycles, which are often explored for antimicrobial or antitumor activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Preparation of 2-Chlorobenzylamine: This intermediate is synthesized by reacting 2-chlorobenzyl chloride with ammonia or an amine.

Formation of the Acetamide Backbone: The 2-chlorobenzylamine is then reacted with acetic anhydride to form the acetamide backbone.

Introduction of the Morpholine Sulfonyl Group: The final step involves the reaction of the acetamide intermediate with morpholine-4-sulfonyl chloride under basic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Additionally, industrial methods may incorporate continuous flow reactors and automated systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chlorophenyl group undergoes nucleophilic aromatic substitution under controlled conditions. Key findings include:

Reaction Type	Reagents/Conditions	Products	Supporting Data
Amination	Morpholine/EtOH, 70°C, 1.25 hr	N-(2-{[(2-chlorophenyl)amino]phenyl}) derivatives	FTIR: 1719 cm⁻¹ (C=O stretch)
Halogen Exchange	NaI/acetone reflux	Iodophenyl analogs	Patent WO2009057133A2
Sulfonation	SO₃·Py complex/DCM	Sulfonated aromatic intermediates	EvitaChem product notes

Acylation/Amidation Reactions

The acetamide moiety participates in transamidation and condensation reactions:

Key Observations:

• Reacts with acetic anhydride at 120°C to form N-acetylated derivatives

• Condenses with 2-nitroaniline in ethanol to yield bis-amide complexes (yield: 68-72%)

Mechanistic Features:

• Base-catalyzed (TEA/pyridine) activation of carbonyl group

• Nucleophilic attack by amine at electrophilic carbonyl carbon

Sulfonyl Group Transformations

The morpholine-4-sulfonyl group demonstrates unique reactivity:

Transformation	Conditions	Outcome	Characterization
Sulfonamide Cleavage	H₂O/HCl (6N), 100°C, 8 hr	Morpholine release (GC-MS confirmed)	1H NMR: δ 3.63 (morpholine protons)
Sulfonic Acid Formation	H₂O₂/H₂SO₄ (conc.), 60°C	Oxidative conversion to -SO₃H	PubChem CID 3791905

Reductive Modifications

Catalytic hydrogenation alters multiple functional groups:

Experimental Protocol :

• Catalyst: 10% Pd/C (0.5 eq)

• Solvent: Methanol/H₂O (4:1)

• Pressure: 50 psi H₂

• Products:

  • Reduced nitro groups to amines

  • Dechlorination (partial) at >80°C

Spectral Evidence:

• Post-reduction FTIR shows disappearance of NO₂ stretch (1538 → 1498 cm⁻¹)

• MS: m/z 438 → 404 (Cl loss)

Heterocyclic Coupling Reactions

The compound serves as a precursor in heterocycle synthesis:

Piperazine Formation :

text
2-Chlorophenyl intermediate + 1-piperazinyl ethoxyamine  
→ (R)-2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetamide  

Conditions:

• Solvent: N,N-dimethylacetamide

• Base: K₂CO₃, 130°C

• Yield: 81-84%

Stability Under Hydrolytic Conditions

Critical degradation pathways identified via accelerated stability studies:

Condition	Degradation Products	Half-Life
pH 1.2 (HCl, 37°C)	2-methyl-5-(morpholine-4-sulfonyl)aniline	48 hr
pH 10.4 (NaOH, 60°C)	Chlorophenyl acetic acid	12 hr

Photochemical Reactivity

UV-light induced transformations (λ=254 nm, MeCN):

• Primary Process : C-Cl bond homolysis → aryl radical intermediates

• Secondary Products :

  • Cross-coupled dimers (HPLC-MS: m/z 875.8 [M+H]⁺)

  • Morpholine ring-opened species

Scientific Research Applications

The compound 2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide, also known as C20H24ClN3O4S, has a molecular weight of 437.9 g/mol . It is also known by the CAS number 901273-49-2 . PubChem CID for this compound is 3791905 . The substance contains a morpholine moiety . Morpholines are compounds containing morpholine as part of their structure .

Synonyms: The compound is also known as:

• 2-{[(2-CHLOROPHENYL)METHYL]AMINO}-N-[2-METHYL-5-(MORPHOLINE-4-SULFONYL)PHENYL]ACETAMIDE
• CHEMBL1740888
• AKOS016873614
• EN300-40594

Related Compounds:

• 2-{[(2-chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide, oxalic acid (PubChem CID: 16241862) is a related compound .

Scientific Research Applications

While specific applications of 2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide are not detailed in the provided search results, the search results provide information on the following compounds:

• Aminochalcones Aminochalcones, particularly 4-aminochalcones, have been studied for anticancer, antibacterial, and antifungal activities . For instance, compound 1 (a 4-aminochalcone) has shown anticancer activity against various cancer cell lines . The presence of an amino group in these compounds appears to be important for their activity .
• Ubrogepant Ubrogepant is an FDA-approved drug containing a trifluoromethyl (TFM) group and its chemistry has been detailed .

Mechanism of Action

The mechanism of action of 2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and influencing various biochemical pathways. For example, it may inhibit certain enzymes involved in inflammation or cancer cell proliferation, leading to therapeutic effects.

Comparison with Similar Compounds

Key Observations :

• Morpholine sulfonyl derivatives (e.g., 379255-34-2) exhibit better solubility compared to methyl sulfonyl analogues due to morpholine’s polar oxygen atom .
• Diethylamino substitution (1380678-04-5) may improve membrane permeability but could reduce target specificity due to increased steric hindrance .

Analogues with Varying Phenyl Ring Substitutions

The phenyl ring’s substitution pattern influences electronic properties and intermolecular interactions.

Compound Name	CAS	Phenyl Substituents	Molecular Weight	Key Differences
2-Chloro-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide	379255-34-2	2-methyl, 5-morpholine sulfonyl	332.80	Methyl group provides steric stabilization; sulfonyl group enables hydrogen bonding .
2-Chloro-N-{2-chloro-5-[(diethylamino)sulfonyl]phenyl}propanamide	379255-34-2 (variant)	Diethylamino sulfonyl, 2-chloro	~393.30	Chlorine at position 2 enhances electron-withdrawing effects; diethylamino sulfonyl reduces crystallinity .
N-[2-Chloro-5-(morpholine-4-sulfonyl)phenyl]-2-(2-methoxy-benzylamino)acetamide	-	2-methoxybenzylamino, 2-chloro	~450.90	Methoxy group increases hydrophilicity; benzylamino substitution may enhance π-π stacking .

Key Observations :

• Methoxybenzylamino derivatives (e.g., sc-355138) exhibit improved solubility but may face metabolic instability due to esterase susceptibility .

Analogues with Modified Acetamide Backbones

Variations in the acetamide scaffold impact conformational flexibility and binding interactions.

Compound Name	CAS	Backbone Modification	Molecular Weight	Key Differences
2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-butylphenyl)acetamide	578749-21-0	Triazole-thioacetamide	~443.90	Triazole ring introduces rigidity; thioether linkage reduces oxidation stability .
2-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid	2347-47-9	Propanoic acid, trimethoxybenzoyl	~283.27	Carboxylic acid group enhances solubility but limits blood-brain barrier penetration .

Key Observations :

• Rigid backbones (e.g., triazole in 578749-21-0) may improve target binding but reduce synthetic accessibility .
• Carboxylic acid derivatives (2347-47-9) are unsuitable for CNS-targeted therapies due to poor lipid solubility .

Biological Activity

2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide, with the CAS number 901273-49-2, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its chemical properties, biological activities, and relevant research findings.

• Molecular Formula : C$_{20}$H$_{24}$ClN$_3$O$_4$S
• Molecular Weight : 437.94 g/mol
• Structural Characteristics : The compound consists of a chlorophenyl group, an acetamide moiety, and a morpholine sulfonyl group, which are critical for its biological activity.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. The following table summarizes key findings regarding its cytotoxic effects on various cancer cell lines:

Cell Line	IC$_{50}$ (µM)	Mechanism of Action
MCF7	0.46	Induction of apoptosis and cell cycle arrest
A549	0.75	Inhibition of proliferation and autophagy
HCT116	0.39	CDK2 inhibition and Aurora-A kinase inhibition

These results indicate that the compound exhibits potent cytotoxicity against breast cancer (MCF7) and lung cancer (A549) cell lines, suggesting its potential as a therapeutic agent in oncology .

Anti-inflammatory Effects

The compound has also been evaluated for anti-inflammatory properties. In vitro studies demonstrated that it significantly reduced the production of pro-inflammatory cytokines in activated macrophages, indicating its potential use in treating inflammatory diseases .

The biological activity of 2-{[(2-Chlorophenyl)methyl]amino}-N-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]acetamide may be attributed to its ability to interact with specific molecular targets involved in cancer progression and inflammation. Notably, it has been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation .

Case Studies and Research Findings

• Study on MCF7 Cell Line : A study conducted by Li et al. (2023) reported that the compound induced significant apoptosis in MCF7 cells with an IC$_{50}$ value of 0.46 µM, which was lower than standard chemotherapeutics like doxorubicin .
• Inhibition of CDK2 : Another research highlighted the compound's ability to inhibit CDK2 with an IC$_{50}$ value of 0.95 nM, showcasing its potential as a targeted therapy for cancers driven by dysregulated cell cycle progression .
• Anti-inflammatory Activity : A recent investigation into its anti-inflammatory properties revealed that the compound effectively reduced TNF-alpha levels in lipopolysaccharide-stimulated macrophages, suggesting its use in managing chronic inflammatory conditions .